2-(3,4-dioxo-8-phenyl-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)-N-(m-tolyl)acetamide

• IUPAC Name: 2-(3,4-dioxo-8-phenyl-6,7-dihydroimidazo[2,1-c][1,2,4]triazin-2-yl)-N-(3-methylphenyl)acetamide
• InChI: InChI=1S/C20H19N5O3/c1-14-6-5-7-15(12-14)21-17(26)13-25-19(28)18(27)24-11-10-23(20(24)22-25)16-8-3-2-4-9-16/h2-9,12H,10-11,13H2,1H3,(H,21,26)
• InChI Key: ARYCCUPRFHYSGB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)CN2C(=O)C(=O)N3CCN(C3=N2)C4=CC=CC=C4
• Molecular Formula: C20H19N5O3
• Molecular Weight: 377.4 g/mol

Description

2-(3,4-dioxo-8-phenyl-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)-N-(m-tolyl)acetamide is a useful research compound. Its molecular formula is C20H19N5O3 and its molecular weight is 377.404. The purity is usually 95%.
BenchChem offers high-quality 2-(3,4-dioxo-8-phenyl-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)-N-(m-tolyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(3,4-dioxo-8-phenyl-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)-N-(m-tolyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Activity

• A compound similar to the one was used as a key intermediate in synthesizing various heterocycles, which were tested for antimicrobial activities. The study found that these synthesized compounds exhibited antimicrobial properties (Bondock, Rabie, Etman, & Fadda, 2008).

Insecticidal Potential

• Another research synthesized a range of biologically active heterocyclic compounds, including the structure similar to the one mentioned, and investigated their insecticidal properties. The study discovered that some of these compounds were effective against the cotton leafworm, Spodoptera littoralis, indicating their potential as insecticidal agents (Soliman, El Salam, Fadda, & Abdelmotaal, 2020).

Anticancer Properties

• Research on compounds incorporating a similar structure demonstrated anticancer and antimicrobial activities. This study highlighted the potential of these compounds in cancer treatment (Riyadh, Kheder, & Asiry, 2013).

Biochemical Impact

• Another study focused on the synthesis of novel sulfonamide thiazole derivatives, including a structure related to the compound , to evaluate their biochemical impacts and potential as insecticidal agents. This research adds to the understanding of the biochemical effects of such compounds (Sawant, 2013).

Synthetic Methods

• A paper detailed the synthesis methods for creating derivatives of the compound , providing insights into the chemical processes and techniques used in its production. This is crucial for understanding its synthesis and potential modifications (Berest et al., 2011).